Cas no 4252-82-8 (L-Proline, 4-hydroxy-1-methyl-, trans-)

• Product Name: L-Proline, 4-hydroxy-1-methyl-, trans-
• CAS No: 4252-82-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD01632078
• CID: 1515036
• PubChem ID: 11768700
• Update Time: 2025-04-24

L-Proline, 4-hydroxy-1-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-hydroxy-1-methyl-, trans-
• (2S,4R)-4-Hydroxy-1-methylpyrrolidine-2-carboxylic acid
• (4R)-4-Hydroxy-1-methyl-L-proline
• trans -N-Methyl-4 -hydroxy-L-proline
• EN300-7002095
• MFCD01632078
• HY-W098556
• (2S, 4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid
• (R)-4-hydroxy-1-methylproline
• trans -N-Methyl-4-hydroxy-L-proline
• DTXSID20472043
• D96820
• (R)-4-hydroxy-1-methyl-L-proline
• CHEBI:134543
• (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid
• N-Me-Hyp-OH
• trans-N-Methyl-4-hydroxy-L-proline
• (R)-4-hydroxy-N-methyl-L-proline
• SCHEMBL589712
• AKOS006277616
• 4-Hydroxyhygric acid
• N-methyl-trans-4-hydroxy-L-proline
• (R)-4-hydroxy-N-methylproline
• CS-0151198
• (2S, 4R)-1-methyl-4-hydroxy-2-pyrrolidinecarboxylic acid
• FMIPNAUMSPFTHK-UHNVWZDZSA-N
• 4252-82-8
• XH175859
• 4-Hydroxyhygrinic acid
• 67463-44-9
• 89771-43-7
• (-)-trans-4-Hydroxy-N-methyl-L-proline
• N-methyl-4-hydroxyproline
• 4-hydroxy-N-methylproline
• trans-4-Hydroxy-N-methyl-L-proline
• CHEMBL5269599

• MDL： MFCD01632078
• Inchi： 1S/C6H11NO3/c1-7-3-4(8)2-5(7)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5+/m1/s1
• InChI Key： FMIPNAUMSPFTHK-UHNVWZDZSA-N
• SMILES： O[C@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives

Additional information on L-Proline, 4-hydroxy-1-methyl-, trans-

Comprehensive Guide to L-Proline, 4-hydroxy-1-methyl-, trans- (CAS No. 4252-82-8): Properties, Applications, and Market Insights

L-Proline, 4-hydroxy-1-methyl-, trans- (CAS No. 4252-82-8) is a specialized derivative of the naturally occurring amino acid L-proline. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, cosmetics, and biochemical research. With the growing interest in amino acid derivatives and their role in drug development, understanding the properties and uses of 4-hydroxy-1-methyl-L-proline becomes increasingly important for researchers and industry professionals.

The molecular structure of trans-4-hydroxy-1-methyl-L-proline features a hydroxyl group at the 4-position and a methyl group at the 1-position of the proline ring. This modification enhances its stability and alters its physicochemical properties compared to standard L-proline. Recent studies published in the Journal of Medicinal Chemistry highlight how such structural variations can significantly impact biological activity, making this compound particularly interesting for peptide-based drug design.

In pharmaceutical applications, hydroxy-methyl-proline derivatives like CAS 4252-82-8 are gaining attention for their potential in developing novel therapeutics. The compound's ability to influence protein folding and peptide stability makes it valuable in creating more effective and stable peptide drugs. This aligns with current industry trends toward biologics and targeted therapies, addressing common search queries about "next-generation peptide therapeutics" and "modified amino acids in drug development."

The cosmetic industry has also shown interest in 4-hydroxy-1-methyl-L-proline due to its potential anti-aging properties. As consumers increasingly search for "innovative skincare ingredients" and "science-backed cosmetic compounds," this proline derivative offers possibilities for developing advanced cosmeceutical formulations. Its structural similarity to collagen components suggests potential benefits for skin hydration and elasticity.

From a biochemical perspective, trans-hydroxy-methyl-proline serves as an important tool in studying enzyme-substrate interactions and protein structure-function relationships. Researchers investigating "amino acid analogs in biochemical studies" or "modified prolines in protein engineering" will find this compound particularly relevant to their work. The compound's stereochemistry (trans configuration) adds another dimension to its research applications.

The market for specialized amino acid derivatives like L-Proline, 4-hydroxy-1-methyl-, trans- has been growing steadily, driven by increasing demand in pharmaceutical R&D and the expanding peptide therapeutics sector. Industry reports indicate particular growth in regions with strong biotechnology sectors, responding to search trends about "specialty amino acid market growth" and "emerging peptide drug ingredients."

Quality control and characterization of CAS 4252-82-8 are crucial for its various applications. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. This addresses common professional queries about "analytical methods for modified amino acids" and "quality standards for research chemicals."

In conclusion, L-Proline, 4-hydroxy-1-methyl-, trans- represents an important compound at the intersection of chemistry, biology, and medicine. Its unique properties and growing range of applications make it a subject of increasing interest across multiple scientific and industrial domains. As research continues to uncover new potential uses for this and related proline derivatives, its significance in both academic and commercial contexts is likely to expand further.